
An In-depth Technical Guide to 1-Bromo-4,4,4-
trifluorobutane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-4,4,4-trifluorobutane

Cat. No.: B1268044 Get Quote

This guide provides essential information regarding the chemical properties of 1-Bromo-4,4,4-
trifluorobutane, a key fluorinated compound. It is intended for researchers, scientists, and

professionals in the field of drug development and materials science who utilize fluorinated

compounds in their work.

Physicochemical Data
The fundamental molecular properties of 1-Bromo-4,4,4-trifluorobutane are summarized in

the table below. These values are critical for stoichiometric calculations, analytical

characterization, and experimental design.

Property Value

Molecular Formula C₄H₆BrF₃[1][2][3][4]

Molecular Weight 190.99 g/mol [2][3][4]

Monoisotopic Mass 189.96050 Da[1][3]

Appearance Clear colorless or white to yellow liquid[2]

Boiling Point 103 - 105 °C[2]

Density 1.555 g/mL[2]

CAS Number 406-81-5[1][2][3]
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Chemical Structure
The structural formula of 1-Bromo-4,4,4-trifluorobutane is a butane chain where one terminal

methyl group is substituted with three fluorine atoms, and the other terminal carbon is bonded

to a bromine atom. This unique structure, particularly the trifluoromethyl group, enhances the

stability and performance of molecules into which it is incorporated.

Caption: Chemical structure of 1-Bromo-4,4,4-trifluorobutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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